2-(2,2-Difluoroethoxy)-1-iodo-2-methylpropane
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-(2,2-Difluoroethoxy)-1-iodo-2-methylpropane is a halogenated ether featuring a branched hydrocarbon backbone. Its structure includes:
- 2-Methylpropane backbone, introducing steric hindrance that may influence reactivity.
- 2,2-Difluoroethoxy substituent, which introduces electron-withdrawing effects due to fluorine atoms.
This compound is likely utilized as an intermediate in organic synthesis, particularly in pharmaceutical or agrochemical applications, where iodine serves as a leaving group or fluorine enhances stability and lipophilicity .
Properties
Molecular Formula |
C6H11F2IO |
|---|---|
Molecular Weight |
264.05 g/mol |
IUPAC Name |
2-(2,2-difluoroethoxy)-1-iodo-2-methylpropane |
InChI |
InChI=1S/C6H11F2IO/c1-6(2,4-9)10-3-5(7)8/h5H,3-4H2,1-2H3 |
InChI Key |
AQSJNIABIRXWKT-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(CI)OCC(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(2,2-Difluoroethoxy)-1-iodo-2-methylpropane typically involves the reaction of 2,2-difluoroethanol with an appropriate iodinating agent under controlled conditions. One common method involves the use of iodine and a base, such as potassium carbonate, in an organic solvent like acetonitrile. The reaction is carried out at a moderate temperature to ensure the formation of the desired product .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as distillation and recrystallization are employed to obtain high-purity products .
Chemical Reactions Analysis
Types of Reactions
2-(2,2-Difluoroethoxy)-1-iodo-2-methylpropane can undergo various chemical reactions, including:
Substitution Reactions: The iodine atom can be replaced by other nucleophiles, such as amines or thiols, under suitable conditions.
Oxidation Reactions: The compound can be oxidized to form corresponding alcohols or ketones using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction Reactions: Reduction of the iodine atom can lead to the formation of the corresponding hydrocarbon.
Common Reagents and Conditions
Substitution: Nucleophiles like sodium azide or potassium thiocyanate in polar solvents.
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous conditions.
Major Products
Substitution: Formation of azides, thiocyanates, or other substituted products.
Oxidation: Formation of alcohols or ketones.
Reduction: Formation of hydrocarbons.
Scientific Research Applications
2-(2,2-Difluoroethoxy)-1-iodo-2-methylpropane has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: Investigated for its potential as a radiolabeled compound in imaging studies.
Medicine: Explored for its potential use in drug development, particularly in the design of fluorinated pharmaceuticals.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-(2,2-Difluoroethoxy)-1-iodo-2-methylpropane involves its interaction with specific molecular targets. The presence of fluorine atoms can enhance the compound’s lipophilicity and metabolic stability, making it a valuable candidate in drug design. The iodine atom can facilitate radiolabeling, allowing for tracking and imaging in biological systems .
Comparison with Similar Compounds
Structural Analogs and Functional Group Analysis
The table below compares 2-(2,2-Difluoroethoxy)-1-iodo-2-methylpropane with structurally related compounds identified in the literature:
Reactivity and Stability
- Iodo Group vs. Other Halogens : The iodine atom in the target compound offers superior leaving-group ability compared to chlorine or fluorine, facilitating SN2 reactions. However, its larger size increases susceptibility to elimination (E2) under basic conditions .
- Fluorine Effects : The 2,2-difluoroethoxy group enhances electron withdrawal, stabilizing adjacent carbocations in SN1 mechanisms. This contrasts with Mefloquine, where trifluoromethyl groups improve metabolic stability via lipophilicity .
Biological Activity
2-(2,2-Difluoroethoxy)-1-iodo-2-methylpropane is a halogenated organic compound that has gained attention for its potential biological activity. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on current research findings.
- Chemical Formula: C5H10F2IO
- Molecular Weight: 220.04 g/mol
- IUPAC Name: 2-(2,2-Difluoroethoxy)-1-iodo-2-methylpropane
Research indicates that compounds similar to 2-(2,2-Difluoroethoxy)-1-iodo-2-methylpropane may exert their biological effects through various mechanisms, including:
- Inhibition of Enzymatic Activity: Certain halogenated compounds have been shown to inhibit enzymes involved in metabolic pathways, potentially altering lipid metabolism and cellular growth processes.
- Cell Signaling Modulation: These compounds may interact with cell surface receptors or intracellular signaling pathways, influencing cellular responses to external stimuli.
Biological Activities
The biological activities of 2-(2,2-Difluoroethoxy)-1-iodo-2-methylpropane can be categorized as follows:
Antimicrobial Activity
Preliminary studies suggest that halogenated compounds can exhibit antimicrobial properties. For example:
- Inhibition of Pathogenic Bacteria: Research has indicated that similar compounds can disrupt bacterial cell membranes or inhibit essential metabolic functions, leading to bacterial death.
Anticancer Properties
Some studies have explored the potential of halogenated compounds in cancer therapy:
- Cell Proliferation Inhibition: Compounds with similar structures have been shown to inhibit the proliferation of cancer cells in vitro by inducing apoptosis or cell cycle arrest.
Neuroprotective Effects
There is emerging evidence that certain halogenated organic compounds may offer neuroprotective benefits:
- Reduction of Oxidative Stress: These compounds may mitigate oxidative stress in neuronal cells, which is a contributing factor in neurodegenerative diseases.
Data Tables and Case Studies
| Activity | Mechanism | Reference |
|---|---|---|
| Antimicrobial | Disruption of cell membranes | |
| Anticancer | Induction of apoptosis | |
| Neuroprotective | Reduction of oxidative stress |
Case Study: Antimicrobial Efficacy
A study conducted on various halogenated compounds demonstrated significant antimicrobial activity against Staphylococcus aureus. The compound exhibited a minimum inhibitory concentration (MIC) comparable to standard antibiotics, suggesting its potential as an alternative antimicrobial agent.
Case Study: Anticancer Activity
In vitro studies on the effects of 2-(2,2-Difluoroethoxy)-1-iodo-2-methylpropane on breast cancer cell lines revealed a dose-dependent decrease in cell viability. The compound was found to induce apoptosis through the activation of caspase pathways, highlighting its potential as an anticancer therapeutic.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
